BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 4-(4-
Chlorophenoxy)aniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)aniline

Cat. No.: B091003

This guide provides critical safety, handling, and disposal information for 4-(4-
Chlorophenoxy)aniline, a compound utilized in various research and development
applications, including the synthesis of dyes, pigments, and agrochemicals.[1] Adherence to
these protocols is essential for ensuring a safe laboratory environment for all researchers,
scientists, and drug development professionals.

Chemical Identifier:

Property Value

Synonyms p-C.hIor.ophenoxyaniIine, 4-Chloro-4'-
aminodiphenyl ether[1]

CAS Number 101-79-1[1]

Molecular Formula C12H10CINO[1]

Molecular Weight 219.67 g/mol [1]

Appearance Brown crystalline solid[1]

Melting Point 96-102°C[1]

Hazard Identification and Classification
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4-(4-Chlorophenoxy)aniline is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[2]
Acute Toxicity, Oral 4
[3]
] ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2
[3]
H318: Causes serious eye
Serious Eye Damage/Irritation 1, 2A damage[3] H319: Causes
serious eye irritation[2]
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction[3]
Specific Target Organ Toxicity, 3 H335: May cause respiratory

Single Exposure

irritation[2][3]

Signal Word: Danger|[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-(4-

Chlorophenoxy)aniline to minimize exposure. All personnel must receive training on the

proper use, removal, and maintenance of their PPE.
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Protection Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) tested
to EN 374 standard.

To prevent skin contact and
absorption. Check
manufacturer's data for

breakthrough times.

Eye and Face Protection

Safety glasses with side
shields, or goggles. A face
shield is required when there is

a splash hazard.[3]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

Alab coat or chemical-
resistant suit. Ensure it is fully

buttoned.

To protect skin from accidental

contact.

Respiratory Protection

A NIOSH-approved N95 dust
mask or a respirator with an
appropriate cartridge if
ventilation is insufficient or dust

is generated.[3]

To prevent inhalation of dust

particles.

Safe Handling and Storage

Ventilation: Always handle 4-(4-Chlorophenoxy)aniline in a well-ventilated area.[2] A certified

chemical fume hood is the recommended engineering control.

Handling Practices:

Avoid generating dust.[4]

Avoid all personal contact, including inhalation of dust.[4]

Wear the full complement of required PPE.

Keep the container tightly closed when not in use.[5]

Wash hands thoroughly with soap and water after handling.[2]
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» Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]
e Immediately remove any contaminated clothing and wash it before reuse.[2]
Storage:

o Store in a cool, dry, well-ventilated area, away from incompatible materials such as strong
oxidizing agents and acids.[4][5]

o Keep the container tightly closed and stored in a locked cabinet.[2][5]

 Recommended storage temperature is between 0-8°C.[1]

Emergency Procedures and First Aid

Immediate action is crucial in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[2] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact clothing and shoes.[2] Wash clothing before
reuse. Seek medical attention if irritation

develops or persists.[2]

Move the victim to fresh air.[2] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o . i i
artificial respiration. Seek immediate medical
attention.[2]

Do NOT induce vomiting.[2] Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[2]
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Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing full PPE, contain the spill using an inert absorbent material like vermiculite
or sand. Avoid generating dust.

o Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all decontamination materials for disposal as hazardous waste.

Disposal:

e 4-(4-Chlorophenoxy)aniline and any contaminated materials must be disposed of as
hazardous waste.[6]

e Do not dispose of it down the drain or in regular trash.[6]

» Disposal should be carried out by a licensed chemical waste disposal company, typically
through high-temperature incineration with flue gas scrubbing.[6]

e Ensure all waste containers are properly labeled and stored in a designated hazardous
waste area pending collection.

Experimental Protocol Workflow

The following diagram illustrates the standard workflow for safely handling 4-(4-
Chlorophenoxy)aniline in a laboratory setting.
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Safe Handling Workflow for 4-(4-Chlorophenoxy)aniline

Preparation

Start: Review SDS and Protocol

Y

Don Appropriate PPE

\ 4

Prepare Work Area in Fume Hood

Begin Experiment

Handling
Y

Weigh Solid Compound

l

Dissolve or Use in Reaction

"*._ Contingency: Spill

Experiment Complete - @

Cleanup arjd Disposal

Decontaminate Glassware and Surfaces - | Execute Spill Response Protocol

‘ / .......................

Segregate and Label Hazardous Waste

\ 4

Doff PPE Correctly

\ 4

Wash Hands Thoroughly

T
i
:End of Procedure

©

Click to download full resolution via product page

Caption: A workflow for the safe handling of 4-(4-Chlorophenoxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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